Cas no 1649478-38-5 (6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1649478-38-5
• MF: C₆H₄BrFN₄
• MW: 231.025162696838
• MDL: MFCD30834181
• CID: 4612529
• PubChem ID: 117852767
• Update Time: 2024-11-04

6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• 2-Amino-6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine
• 6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• SCHEMBL16439335
• EN300-1274766
• C6H4BrFN4
• 1649478-38-5
• AC4647
• SY129560
• MFCD30834181
• AKOS037630114

• MDL： MFCD30834181
• Inchi： 1S/C6H4BrFN4/c7-3-1-4(8)5-10-6(9)11-12(5)2-3/h1-2H,(H2,9,11)
• InChI Key： VSRZQZIHUHKKRB-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C=C(Br)C=C2F

Computed Properties

• Exact Mass: 229.96034g/mol
• Monoisotopic Mass: 229.96034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų